Cas no 166445-47-2 (Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI))
166445-47-2 structure
Product Name:Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI)
CAS No:166445-47-2
MF:C53H95N11O12
MW:1078.38791394234
CID:179299
PubChem ID:474051
Update Time:2025-04-19
Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI)
- (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R)-1-hydroxy-2-methylpropyl]-1,4,7,10,12,15,18,19,24,25,28-undecamethyl-6,9-bis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31
- (MeLeu(3-OH)1, MeAla4,6)-CsA
- Cyclo(N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl)
- DTXSID70168106
- 166445-47-2
- [MeLeu(3-OH)1, MeAla4,6]-CsA
- Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl]
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- Inchi: 1S/C53H95N11O12/c1-23-36-49(72)58(16)26-39(65)59(17)34(14)46(69)57-40(29(6)7)52(75)60(18)35(15)45(68)54-32(12)44(67)55-33(13)48(71)61(19)37(24-27(2)3)50(73)62(20)38(25-28(4)5)51(74)63(21)41(30(8)9)53(76)64(22)42(47(70)56-36)43(66)31(10)11/h27-38,40-43,66H,23-26H2,1-22H3,(H,54,68)(H,55,67)(H,56,70)(H,57,69)/t32-,33+,34-,35-,36-,37-,38-,40-,41-,42-,43+/m0/s1
- InChI Key: NYSAITQCPAUWFK-RCSZOPDZSA-N
- SMILES: O[C@H](C(C)C)[C@H]1C(N[C@H](C(N(C)CC(N(C)[C@@H](C)C(N[C@H](C(N(C)[C@@H](C)C(N[C@@H](C)C(N[C@H](C)C(N(C)[C@H](C(N(C)[C@H](C(N(C)[C@H](C(N1C)=O)C(C)C)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)=O)C(C)C)=O)=O)=O)CC)=O
Computed Properties
- Exact Mass: 1077.71675
- Monoisotopic Mass: 1077.716
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 76
- Rotatable Bond Count: 9
- Complexity: 2080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 279Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 1256.8°Cat760mmHg
- Flash Point: 713.9°C
- Refractive Index: 1.465
- PSA: 278.8
Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
166445-47-2 (Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI)) Related Products
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